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Introduction

Infigratinib is a potent and selective inhibitor of the fibroblast growth factor receptor (FGFR)
family of receptor tyrosine kinases.[1][2][3] It is an orally administered small molecule that has
shown clinical activity in cancers with FGFR alterations, such as cholangiocarcinoma.[1][2][4]
The development of robust bioanalytical methods is crucial for accurately characterizing the
pharmacokinetics, safety, and efficacy of infigratinib in both preclinical and clinical studies.
Mass spectrometry (MS) coupled with liquid chromatography (LC) has become the gold
standard for the quantification of small molecules like infigratinib in complex biological matrices
due to its high sensitivity, selectivity, and specificity.

The use of a stable isotope-labeled internal standard (1S) is a critical component of quantitative
LC-MS/MS assays to correct for variability in sample preparation and instrument response.
Infigratinib-d3, a deuterated analog of infigratinib, is an ideal internal standard for such
assays. Its chemical properties are nearly identical to infigratinib, ensuring it co-elutes and
ionizes similarly, while its mass difference allows for distinct detection by the mass
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spectrometer. This application note provides detailed protocols and data for the use of
Infigratinib-d3 in mass spectrometry assays for the quantification of infigratinib.

Signaling Pathway of Infigratinib Target: FGFR

Infigratinib targets and inhibits the activity of FGFRs, thereby blocking downstream signaling
pathways that promote tumor cell growth and survival.[1][2] Understanding this pathway is
essential for interpreting the pharmacological effects of the drug.
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Figure 1: Simplified FGFR Signaling Pathway and Mechanism of Infigratinib Action.
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Experimental Protocols

Bioanalytical Method for Infigratinib in Human Plasma
using LC-MS/MS

This protocol describes a validated method for the quantification of infigratinib in human plasma
using Infigratinib-d3 as an internal standard.

1.1. Materials and Reagents

Infigratinib reference standard

Infigratinib-d3 internal standard (IS)

Acetonitrile (ACN), HPLC grade

Formic acid, LC-MS grade

Water, LC-MS grade

Human plasma (K2EDTA)

1.2. Stock and Working Solutions Preparation

Infigratinib Stock Solution (1 mg/mL): Accurately weigh and dissolve infigratinib in an
appropriate solvent (e.g., DMSO or methanol).

« Infigratinib-d3 Stock Solution (1 mg/mL): Prepare similarly to the infigratinib stock solution.

o Working Solutions: Prepare serial dilutions of the infigratinib stock solution in 50:50 (v/v)
acetonitrile:water to create calibration standards and quality control (QC) samples.

« Internal Standard Working Solution (e.g., 100 ng/mL): Dilute the Infigratinib-d3 stock
solution in 50:50 (v/v) acetonitrile:water.

1.3. Sample Preparation (Protein Precipitation)
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» Pipette 50 pL of plasma sample (calibration standard, QC, or unknown) into a 1.5 mL
microcentrifuge tube.

e Add 10 pL of the Infigratinib-d3 internal standard working solution.

e Add 150 pL of acetonitrile to precipitate proteins.

» Vortex for 1 minute.

e Centrifuge at 13,000 rpm for 10 minutes at 4°C.[5]

o Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

1.4. LC-MS/MS Conditions
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Parameter Condition

UPLC System (e.g., Waters ACQUITY UPLC I-
LC System

CLASS)[6]

C18 reverse-phase column (e.g., Waters
Column ACQUITY UPLC BEH C18, 2.1 x 50 mm, 1.7

um)[5][6]

Mobile Phase A

0.1% Formic acid in water[5]

Mobile Phase B

0.1% Formic acid in acetonitrile[5]

Flow Rate 0.3 mL/min[5]
Optimized for separation of infigratinib and IS. A
Gradient typical gradient might start at 10% B, ramp to

90% B, hold, and then re-equilibrate.

Injection Volume

5uL

Column Temperature

40°C[6]

MS System

Triple Quadrupole Mass Spectrometer (e.g.,
SCIEX Triple Quad 5500)[6]

lonization Mode

Electrospray lonization (ESI), Positive[6]

MRM Transitions

Infigratinib: m/z 560.2 -> 313.1 (Quantifier), m/z
560.2 -> 113.1 (Qualifier)Infigratinib-d3: m/z
563.2 -> 313.1 (or other appropriate fragment)

Source Parameters

Optimized for maximum signal intensity (e.g.,
Capillary voltage, source temperature, gas

flows).

Note: The MRM transition for Infigratinib-d3 is predicted. The precursor ion will be shifted by

+3 Da. The fragment ion may or may not be shifted depending on the position of the deuterium

labels. This should be confirmed experimentally.

Experimental Workflow
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The following diagram illustrates the general workflow for a typical bioanalytical assay using
Infigratinib-d3.
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Figure 2: General workflow for the bioanalysis of infigratinib using Infigratinib-d3.

Quantitative Data Summary

The following tables summarize typical validation parameters for an LC-MS/MS method for

infigratinib quantification. While specific data for Infigratinib-d3 as an internal standard is not

published, the performance is expected to be similar or superior to methods using other

internal standards.

Table 1: Linearity and Sensitivity

Parameter Typical Value Reference
Linear Range (ng/mL) 1-1640 [7]
Correlation Coefficient (r2) >0.999 [718]
Lower Limit of Quantification
1-5 [718]
(LLOQ) (ng/mL)
Table 2: Accuracy and Precision
Concentr Intra-day Intra-day Inter-day Inter-day
. . . .. Referenc
QC Level ation Precision Accuracy Precision Accuracy
e

(ng/mL) (%CV) (%) (%CV) (%)
LLOQ 2 <15 85-115 <15 85-115 [5]
Low QC 6 <15 85-115 <15 85-115 [5]
Medium

300 <15 85-115 <15 85-115 [5]
QC
High QC 480 <15 85-115 <15 85-115 [5]

Table 3: Recovery and Matrix Effect
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Parameter Typical Value (%) Reference

Mean Recovery 96.36 - 98.14 [7]

Minimal and compensated by
IS

Matrix Effect

Conclusion

The use of Infigratinib-d3 as an internal standard in LC-MS/MS assays provides a robust and
reliable method for the quantification of infigratinib in various biological matrices. The protocols
and data presented here serve as a comprehensive guide for researchers, scientists, and drug
development professionals to establish and validate their own bioanalytical methods. The high
sensitivity, specificity, and accuracy of these methods are essential for the successful
development and clinical application of infigratinib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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